Cas no 146848-02-4 (Butanamide,N-[2-(methylsulfinyl)ethyl]-)

Butanamide,N-[2-(methylsulfinyl)ethyl]- structure
146848-02-4 structure
Product Name:Butanamide,N-[2-(methylsulfinyl)ethyl]-
CAS No:146848-02-4
MF:C7H15NO2S
MW:177.2645008564
CID:100991
PubChem ID:15312540
Update Time:2025-04-18

Butanamide,N-[2-(methylsulfinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Butanamide,N-[2-(methylsulfinyl)ethyl]-
    • Butanamide, N-[2-(methylsulfinyl)ethyl]-
    • 146848-02-4
    • N-[2-(Methylsulfinyl)ethyl]butanamide
    • methyl(2-n-butyrylaminoethyl)sulfoxide
    • N-(2-methylsulfinylethyl)butanamide
    • SCHEMBL26345108
    • Inchi: 1S/C7H15NO2S/c1-3-4-7(9)8-5-6-11(2)10/h3-6H2,1-2H3,(H,8,9)
    • InChI Key: VLEOJSWHDHGYOL-UHFFFAOYSA-N
    • SMILES: S(C)(CCNC(CCC)=O)=O

Computed Properties

  • Exact Mass: 177.08245
  • Monoisotopic Mass: 177.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 65.4Ų

Experimental Properties

  • PSA: 46.17
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